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Compound of Interest

Compound Name:
7,15-Dihydroxypodocarp-8(14)-en-

13-one

Cat. No.: B1151982 Get Quote

A comprehensive analysis of the chemical registry, experimental data, and biological

significance of 7,15-Dihydroxypodocarp-8(14)-en-13-one remains challenging due to the

limited availability of public data for this specific compound. Extensive searches for a dedicated

CAS number and detailed experimental records have not yielded specific results for this

particular chemical entity. The information available pertains to structurally similar podocarpane

diterpenoids.

This guide, therefore, addresses the broader context of related compounds and outlines the

methodologies that would be pertinent for the investigation of 7,15-Dihydroxypodocarp-8(14)-
en-13-one, should it be synthesized or isolated.

Chemical Registry and Identification
As of this review, a specific CAS Registry Number for 7,15-Dihydroxypodocarp-8(14)-en-13-
one has not been identified in publicly accessible chemical databases. A structurally related

compound, (5ξ)-7,16-Dihydroxypodocarp-8(14)-en-13-one, is registered under CAS Number

262355-96-4. The distinction lies in the position of the second hydroxyl group on the side chain

(C-15 vs. C-16). This highlights the critical importance of precise nomenclature in chemical

identification.
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While specific experimental data for the target compound is unavailable, this section outlines

standard methodologies employed in the study of similar natural products. These protocols

serve as a foundational guide for researchers aiming to characterize 7,15-
Dihydroxypodocarp-8(14)-en-13-one.

Table 1: Hypothetical Experimental Data Summary
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Parameter Method Expected Outcome/Data

Structure Elucidation

Molecular Formula
High-Resolution Mass

Spectrometry (HRMS)

Precise mass-to-charge ratio

to determine elemental

composition.

Structural Connectivity
1D NMR (¹H, ¹³C), 2D NMR

(COSY, HSQC, HMBC)

Complete assignment of

proton and carbon signals to

establish the molecular

scaffold and substituent

positions.

Stereochemistry
NOESY, ROESY, X-ray

Crystallography

Determination of the relative

and absolute configuration of

stereocenters.

Purity Analysis

Purity Assessment
High-Performance Liquid

Chromatography (HPLC)

Quantification of the

compound's purity, typically

expressed as a percentage.

Physicochemical Properties

Melting Point Melting Point Apparatus

The temperature range over

which the solid compound

transitions to a liquid.

Optical Rotation Polarimetry

The degree of rotation of

plane-polarized light, indicating

chirality.

Biological Activity Screening

Cytotoxicity MTT or MTS Assay

IC₅₀ values against various

cancer cell lines to determine

antiproliferative activity.

Antimicrobial Activity Minimum Inhibitory

Concentration (MIC) Assay

The lowest concentration of

the compound that inhibits the
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visible growth of a

microorganism.

Anti-inflammatory Activity
Nitric Oxide (NO) Inhibition

Assay in Macrophages

IC₅₀ value for the inhibition of

NO production, indicating anti-

inflammatory potential.

Potential Signaling Pathways and Biological
Interactions
Diterpenoids of the podocarpane class have been reported to exhibit a range of biological

activities, including cytotoxic, antimicrobial, and anti-inflammatory effects. The structural

features of 7,15-Dihydroxypodocarp-8(14)-en-13-one, specifically the α,β-unsaturated ketone

system and the hydroxyl groups, suggest potential for interaction with various biological

targets.

A hypothetical workflow for investigating the mechanism of action is presented below.
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Discovery & Characterization Mechanism of Action Studies Preclinical Development

7,15-Dihydroxypodocarp-
8(14)-en-13-one

Initial Biological Screening
(e.g., Cytotoxicity) Active Hit Identified Target Identification

(e.g., Affinity Chromatography)
Pathway Analysis

(e.g., Western Blot, RNA-Seq)
Target Validation

(e.g., siRNA, CRISPR) Lead Optimization In Vivo Efficacy Studies Toxicology Assessment
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To cite this document: BenchChem. [In-depth Technical Guide: 7,15-Dihydroxypodocarp-
8(14)-en-13-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151982#7-15-dihydroxypodocarp-8-14-en-13-one-
cas-number-and-registry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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